Cas no 1361912-14-2 (2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine)

• Product Name: 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine
• CAS No: 1361912-14-2
• MF: C₁₁H₆Cl₃NO
• MW: 274.530439853668
• CID: 4919105
• Update Time: 2025-10-29

2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine

• Inchi： 1S/C11H6Cl3NO/c12-6-1-2-9(13)7(3-6)8-4-11(14)15-5-10(8)16/h1-5,16H
• InChI Key： HPALDFRSRPASCG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(N=CC=1O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 4.3
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine

Introduction to 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine (CAS No. 1361912-14-2)

2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine, with the CAS number 1361912-14-2, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its distinctive structural features, including a chlorinated phenyl ring and a hydroxyl group. These characteristics contribute to its potential therapeutic applications and make it a subject of ongoing scientific investigation.

The chemical structure of 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine can be represented as C₁₃H₈Cl₃N₁O. The presence of multiple chlorine atoms and the hydroxyl group imparts specific physical and chemical properties to this compound. For instance, the high electronegativity of chlorine atoms influences the compound's reactivity and solubility, making it suitable for various synthetic transformations and biological assays.

In recent years, 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity against various pathogens and its potential as an antimicrobial agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant inhibitory effects against certain bacteria and fungi, making it a promising candidate for further development.

Beyond its antimicrobial properties, 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine has also been explored for its anti-inflammatory and anti-cancer activities. Studies have indicated that this compound can modulate key signaling pathways involved in inflammation and cancer progression. For example, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in inflammatory responses and cancer cell survival.

The pharmacokinetic properties of 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine have also been investigated to assess its suitability as a therapeutic agent. Preliminary studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability and stability in physiological conditions are being optimized through various chemical modifications to enhance its therapeutic potential.

In addition to its direct biological activities, 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine serves as a valuable intermediate in the synthesis of more complex molecules. Its unique structure allows for the introduction of additional functional groups through various chemical reactions, expanding its utility in synthetic chemistry. This versatility makes it an attractive starting material for the development of novel drugs and materials.

The safety profile of 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, which is an essential consideration for its potential use in clinical settings. However, further research is needed to fully understand its long-term effects and any potential side effects.

In conclusion, 2-Chloro-4-(2,5-dichlorophenyl)-5-hydroxypyridine (CAS No. 1361912-14-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and healthcare.